Cas no 668435-27-6 (N-4-(piperidin-4-yl)phenylacetamide)

• Product Name: N-4-(piperidin-4-yl)phenylacetamide
• CAS No: 668435-27-6
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 4655122
• PubChem ID: 68041991
• Update Time: 2025-05-20

N-4-(piperidin-4-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(piperidin-4-yl)phenyl)acetamide hydrochloride
• Acetamide, N-[4-(4-piperidinyl)phenyl]-
• N-4-(piperidin-4-yl)phenylacetamide

• Inchi： 1S/C13H18N2O/c1-10(16)15-13-4-2-11(3-5-13)12-6-8-14-9-7-12/h2-5,12,14H,6-9H2,1H3,(H,15,16)
• InChI Key： LDISXGMBVDCVHC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2CCNCC2)C=C1)(=O)C

Computed Properties

• Exact Mass: 218.142
• Monoisotopic Mass: 218.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 41.1A^2

Additional information on N-4-(piperidin-4-yl)phenylacetamide

Comprehensive Overview of N-4-(piperidin-4-yl)phenylacetamide (CAS No. 668435-27-6): Properties, Applications, and Research Insights

N-4-(piperidin-4-yl)phenylacetamide (CAS No. 668435-27-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound, characterized by its piperidine and phenylacetamide moieties, serves as a versatile intermediate in drug discovery and development. Its molecular formula, C13H18N2O, and precise molecular weight of 218.30 g/mol make it a subject of interest for researchers exploring novel bioactive molecules.

The piperidine ring in N-4-(piperidin-4-yl)phenylacetamide is a common pharmacophore found in many FDA-approved drugs, contributing to its relevance in medicinal chemistry. Recent studies highlight its potential role in modulating central nervous system (CNS) targets, aligning with the growing demand for neurotherapeutic agents. Researchers are particularly intrigued by its ability to interact with G-protein-coupled receptors (GPCRs), a hot topic in drug development due to their involvement in various physiological processes.

In the context of AI-driven drug discovery, N-4-(piperidin-4-yl)phenylacetamide has been flagged as a promising candidate for virtual screening and machine learning-based predictive modeling. Its structural simplicity combined with functional group diversity allows for efficient SAR (Structure-Activity Relationship) studies, a frequent search query among computational chemists. The compound’s logP value and hydrogen bonding capacity further enhance its drug-likeness, making it a staple in high-throughput screening libraries.

From a synthetic chemistry perspective, CAS No. 668435-27-6 is often discussed in forums and publications focusing on amide bond formation and heterocyclic synthesis. Its preparation typically involves Pd-catalyzed cross-coupling or reductive amination, techniques frequently searched by organic chemists optimizing reaction yields. The compound’s stability under physiological conditions also makes it a viable candidate for prodrug design, another trending topic in pharmaceutical sciences.

Environmental and green chemistry enthusiasts may appreciate that N-4-(piperidin-4-yl)phenylacetamide can be synthesized using solvent-free or microwave-assisted methods, reducing waste and energy consumption. This aligns with the increasing focus on sustainable synthesis in academic and industrial research. Analytical chemists, meanwhile, leverage techniques like HPLC and LC-MS to quantify and characterize this compound, addressing common queries about purity assessment in complex matrices.

In summary, N-4-(piperidin-4-yl)phenylacetamide (CAS No. 668435-27-6) exemplifies the intersection of traditional medicinal chemistry and modern technological advancements. Its multifaceted applications—from CNS drug development to computational pharmacology—ensure its continued relevance in scientific literature and patent filings. As research progresses, this compound may unlock new avenues for treating disorders linked to neurotransmitter dysregulation, further solidifying its position in the drug discovery pipeline.